Cas no 1286707-25-2 (N-(4-chlorophenyl)-2-{1-(2-fluorophenyl)methyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}acetamide)

• Product Name: N-(4-chlorophenyl)-2-{1-(2-fluorophenyl)methyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}acetamide
• CAS No: 1286707-25-2
• MF: C₂₂H₁₇ClFN₃O₂
• MW: 409.840687513351
• CID: 6154040
• PubChem ID: 52906458
• Update Time: 2025-06-13

N-(4-chlorophenyl)-2-{1-(2-fluorophenyl)methyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-{1-(2-fluorophenyl)methyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}acetamide
• N-(4-chlorophenyl)-2-[1-(2-fluorobenzyl)-7-oxo-1,7-dihydro-6H-pyrrolo[2,3-c]pyridin-6-yl]acetamide
• AKOS021966902
• N-(4-chlorophenyl)-2-[1-[(2-fluorophenyl)methyl]-7-oxopyrrolo[2,3-c]pyridin-6-yl]acetamide
• F3407-5126
• VU0627446-1
• N-(4-chlorophenyl)-2-{1-[(2-fluorophenyl)methyl]-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}acetamide
• N-(4-chlorophenyl)-2-(1-(2-fluorobenzyl)-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)acetamide
• 1286707-25-2

• Inchi： 1S/C22H17ClFN3O2/c23-17-5-7-18(8-6-17)25-20(28)14-27-12-10-15-9-11-26(21(15)22(27)29)13-16-3-1-2-4-19(16)24/h1-12H,13-14H2,(H,25,28)
• InChI Key： ZNXGEUHCHMOQST-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CN1C=CC2C=CN(CC3C=CC=CC=3F)C=2C1=O)=O

Computed Properties

• Exact Mass: 409.099
• Monoisotopic Mass: 409.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3A^2
• XLogP3: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on N-(4-chlorophenyl)-2-{1-(2-fluorophenyl)methyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}acetamide

Professional Introduction to N-(4-chlorophenyl)-2-{1-(2-fluorophenyl)methyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}acetamide (CAS No. 1286707-25-2)

N-(4-chlorophenyl)-2-{1-(2-fluorophenyl)methyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}acetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, with the CAS number 1286707-25-2, represents a novel molecular entity that has been designed to exhibit unique biochemical properties. Its structural complexity and the presence of multiple pharmacophoric groups make it a promising candidate for further research and development in drug discovery.

The molecular structure of N-(4-chlorophenyl)-2-{1-(2-fluorophenyl)methyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}acetamide incorporates several key functional groups that contribute to its potential biological activity. The presence of a 4-chlorophenyl moiety suggests possible interactions with specific binding sites on biological targets, while the 1-(2-fluorophenyl)methyl group may enhance lipophilicity and improve membrane permeability. The core structure, which includes a pyrrolopyridine ring system, is known to be a versatile scaffold in medicinal chemistry due to its ability to modulate various biological pathways.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacological agents due to their diverse biological activities and favorable pharmacokinetic properties. The pyrrolopyridine scaffold, in particular, has been extensively studied for its potential applications in the treatment of various diseases, including cancer and infectious disorders. Research has shown that compounds containing this motif can interact with enzymes and receptors involved in critical cellular processes.

The synthesis of N-(4-chlorophenyl)-2-{1-(2-fluorophenyl)methyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}acetamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the 7-oxo group into the pyrrolopyridine ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attack by biological targets. This feature is particularly important for designing molecules that can inhibit enzymes or modulate receptor activity.

One of the most exciting aspects of this compound is its potential application in oncology research. Preliminary studies have suggested that N-(4-chlorophenyl)-2-{1-(2-fluorophenyl)methyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}acetamide may exhibit inhibitory effects on certain kinases and other enzymes that are overexpressed in cancer cells. These findings are particularly relevant given the increasing emphasis on targeted therapy in cancer treatment. By selectively inhibiting these enzymes, the compound could potentially disrupt signaling pathways that promote tumor growth and progression.

In addition to its potential applications in oncology, N-(4-chlorophenyl)-2-{1-(2-fluorophenyl)methyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}acetamide may also have utility in other therapeutic areas. For instance, its ability to interact with various biological targets suggests that it could be developed into a broad-spectrum antimicrobial agent or used to treat inflammatory diseases. The presence of both fluorine and chlorine atoms in its structure may also contribute to its metabolic stability and bioavailability.

The development of new drug candidates relies heavily on advancements in computational chemistry and high-throughput screening techniques. These tools have enabled researchers to rapidly evaluate the potential biological activity of novel compounds like N-(4-chlorophenyl)-2-{1-(2-fluorophenyl)methyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-y)acetamide without the need for extensive experimental testing. By leveraging these technologies, scientists can identify promising leads and optimize their properties for clinical use.

In conclusion，N-(4-chlorophenyl)- 2-{ 1-( 2-fluorophenyl)methyl- 7-oxo- 1H,H, 7H-pyrrolo cpyridin-6-yl) 1286707-25- ) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique chemical properties and potential biological activities make it an attractive candidate for further research and development in pharmaceutical chemistry.